Cas no 79929-23-0 (Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-)

• Product name: Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
• CAS No: 79929-23-0
• MF: C₈H₄N₂O₄S₃
• MW: 288.323357582092
• CID: 531396
• PubChem ID: 13113363

Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
• 3-nitro-2-(5-nitrothiophen-2-yl)sulfanylthiophene
• DTXSID50518786
• 79929-23-0
• 3-Nitro-2-[(5-nitrothiophen-2-yl)sulfanyl]thiophene

• Inchi： InChI=1S/C8H4N2O4S3/c11-9(12)5-3-4-15-8(5)17-7-2-1-6(16-7)10(13)14/h1-4H
• InChI Key： NBTNYXABVNQMOK-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1[N+](=O)[O-])SC2=CC=C(S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.93332013g/mol
• Monoisotopic Mass: 287.93332013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų
• XLogP3: 4